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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B1157689

Get Quote

Executive Summary
Spaglumic Acid-d3 (N-Acetyl-L-aspartyl-L-glutamic acid-d3 or NAAG-d3) is a stable isotope-

labeled neuropeptide derivative primarily used as an internal standard in mass spectrometry

(LC-MS/MS).[1][2]

Critical Safety Distinction: While labeled with deuterium (²H), this compound is NOT

radioactive.[2] It contains stable isotopes and does not require decay storage or disposal via

radioactive waste streams. However, as a research chemical, it must be managed as chemical

waste to prevent environmental bioaccumulation and interference with downstream analytical

assays.[2]

Technical & Hazard Assessment
Before initiating disposal, the operator must understand the physicochemical nature of the

waste to select the correct waste stream.[2]
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Property Specification Operational Implication

Compound Name Spaglumic Acid-d3 (NAAG-d3) Neuropeptide derivative

CAS Number 3106-85-2 (Unlabeled parent)

Use parent CAS for waste

manifesting if d3 specific is

unlisted.[1][2][3]

Isotope Type Stable Deuterium (²H)
Non-radioactive. Dispose as

chemical waste.[1][2]

Solubility
Water soluble; slightly soluble

in MeOH

Rinse containers with water or

water/methanol mix.[1]

RCRA Status Non-Listed (Not P or U listed)

Classify based on mixture

(e.g., if dissolved in

Acetonitrile).[1][2]

Bioactivity
mGluR3 Agonist / NMDA

Antagonist

Biologically active; prevent

entry into sanitary sewer.[1]

Hazard Identification (GHS)
While Spaglumic Acid itself has low acute toxicity, it is often classified as an Irritant in pure

form.[2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Pre-Disposal Decision Logic
Effective waste management relies on segregating the compound based on its physical state

and the solvent matrix it is dissolved in.[2]
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Waste: Spaglumic Acid-d3
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Figure 1: Decision logic for segregating Spaglumic Acid-d3 waste streams based on physical

state and solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Expired Vials or
Residue)
Objective: Dispose of pure solid substance or lyophilized powder.[2]
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PPE Required: Nitrile gloves (0.11mm min), safety goggles, lab coat.[2]

Containment: Do not empty the vial. Keep the substance in its original glass/plastic

container.

Labeling: Attach a hazardous waste tag.

Chemical Name: Spaglumic Acid-d3.[2][3]

Hazard Checkbox: "Irritant" or "Toxic" (precautionary).[2]

Segregation: Place the entire vial into the Solid Chemical Waste drum.

Destruction: The facility EHS will route this for high-temperature incineration.[2]

Scenario B: Disposal of Stock Solutions (High
Concentration)
Objective: Dispose of unused stock solutions (typically dissolved in Water, Methanol, or

DMSO).[2]

Solvent Identification: Determine the primary solvent.[2]

If Methanol/Acetonitrile: Classify as Flammable Organic Waste.

If Water/Buffer:[4] Classify as Aqueous Chemical Waste.

Transfer: Pour the solution into the appropriate waste carboy.

Crucial: Do not pour down the sink.[2][4] Even aqueous solutions of bioactive peptides

must be incinerated to prevent bioaccumulation.[2]

Rinsing: Triple rinse the empty stock vial with a small volume of the compatible solvent and

add the rinsate to the waste carboy.

Vial Disposal: Defaced triple-rinsed vials can be disposed of in the glass trash (unless local

EHS requires "sharps" disposal for all vials).
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Scenario C: HPLC Effluent (Trace Concentration)
Objective: Managing waste from LC-MS/MS analysis containing trace Spaglumic Acid-d3.

Collection: Direct the HPLC waste line into a closed waste container (satellite accumulation

area).

Classification: This is almost always Mixed Organic Waste (e.g., Water + Acetonitrile +

Formic Acid).[2]

Hazards: The hazard is driven by the mobile phase (Flammability/Corrosivity), not the trace

peptide.[2]

Disposal: Cap the container when full (leave 10% headspace) and request EHS pickup.

Regulatory Compliance & Scientific Rationale
Why "No Drain Disposal"?
Although Spaglumic Acid is an endogenous neuropeptide, the "d3" isotope creates a unique

analytical signature.[2]

Data Integrity: If deuterated standards enter the building's plumbing, they can contaminate

the facility's wastewater.[2] If this water is recycled or if there is backflow, it can create "ghost

peaks" in sensitive mass spectrometry instruments in other labs within the building [1].[2]

Environmental Stewardship: Under the EPA's "General Duty Clause," facilities must prevent

the release of bioactive substances into the watershed.[2]

RCRA Classification (USA)
Spaglumic Acid is not a P-listed (acutely toxic) or U-listed (toxic) waste under 40 CFR § 261.33

[2].[2]

Waste Code Assignment:

If pure: Not regulated as hazardous waste by listing, but often managed as hazardous by

site policy.[2]
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If in Acetonitrile/Methanol: Assign code D001 (Ignitability) [3].[2][5]

Deuterium Stability
Deuterium is a stable isotope.[6] It does not undergo radioactive decay.[2]

Do not use radioactive waste tags (yellow/magenta).[2]

Do not place in decay-in-storage bins.[1][2]

Treat exactly as the non-labeled chemical analogue [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. N-Acetylaspartylglutamic acid - Wikipedia [en.wikipedia.org]

3. file.medchemexpress.com [file.medchemexpress.com]

4. nems.nih.gov [nems.nih.gov]

5. epa.gov [epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://acanthusresearch.com/generalblog/designing-stable-isotope-labeled-internal-standards/
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://resolvemass.ca/deuterated-internal-standards/
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://www.epa.gov/hw/hazardous-waste-characteristics
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://www.benchchem.com/product/b1157689?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://en.wikipedia.org/wiki/N-Acetylaspartylglutamic_acid
https://file.medchemexpress.com/batch_PDF/HY-100921/Spaglumic-Acid-SDS-MedChemExpress.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research
[acanthusresearch.com]

To cite this document: BenchChem. [Laboratory Operations Guide: Safe Disposal of
Spaglumic Acid-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157689/docs#laboratory-operations-guide-safe-
disposal-of-spaglumic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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